Cas no 1185908-13-7 (3-(benzyloxymethyl)-1H-pyrazol-5-amine)

3-(benzyloxymethyl)-1H-pyrazol-5-amine structure
1185908-13-7 structure
Product Name:3-(benzyloxymethyl)-1H-pyrazol-5-amine
CAS No:1185908-13-7
MF:C11H13N3O
MW:203.240422010422
CID:2122660
PubChem ID:10899713
Update Time:2025-04-21

3-(benzyloxymethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(benzyloxymethyl)-1H-pyrazol-5-amine
    • SCHEMBL23854651
    • DTXSID90447667
    • DB-368104
    • CS-0452073
    • DB-338942
    • 5-Benzyloxymethyl-2H-pyrazol-3-ylamine
    • 1185908-13-7
    • 5-(phenylmethoxymethyl)-1H-pyrazol-3-amine
    • SCHEMBL958531
    • YIBUHJHRURIGRW-UHFFFAOYSA-N
    • AKOS016000447
    • 5-((Benzyloxy)methyl)-1H-pyrazol-3-amine
    • 5-(benzyloxymethyl)-1H-pyrazol-3-amine
    • 393590-62-0
    • Inchi: 1S/C11H13N3O/c12-11-6-10(13-14-11)8-15-7-9-4-2-1-3-5-9/h1-6H,7-8H2,(H3,12,13,14)
    • InChI Key: YIBUHJHRURIGRW-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CC1=CC(N)=NN1

Computed Properties

  • Exact Mass: 203.105862047Da
  • Monoisotopic Mass: 203.105862047Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 63.9Ų
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